6-Amino-2-benzyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-benzyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
1164476-40-7
VCID:
VC0459481
InChI:
InChI=1S/C23H19N5O/c24-10-19-18-6-8-28(11-16-4-2-1-3-5-16)12-20(18)21(17-7-9-29-13-17)23(14-25,15-26)22(19)27/h1-7,9,13,20-21H,8,11-12,27H2/t20-,21+/m0/s1
SMILES:
C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=COC=C4
Molecular Formula:
C23H19N5O
Molecular Weight:
381.4g/mol
6-Amino-2-benzyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 1164476-40-7
Main Products
VCID: VC0459481
Molecular Formula: C23H19N5O
Molecular Weight: 381.4g/mol
| CAS No. | 1164476-40-7 |
|---|---|
| Product Name | 6-Amino-2-benzyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C23H19N5O |
| Molecular Weight | 381.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-2-benzyl-8-(furan-3-yl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C23H19N5O/c24-10-19-18-6-8-28(11-16-4-2-1-3-5-16)12-20(18)21(17-7-9-29-13-17)23(14-25,15-26)22(19)27/h1-7,9,13,20-21H,8,11-12,27H2/t20-,21+/m0/s1 |
| Standard InChIKey | ULQCGIOBVGQHAG-LEWJYISDSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1CC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=COC=C4 |
| SMILES | C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=COC=C4 |
| Canonical SMILES | C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=COC=C4 |
| PubChem Compound | 660669 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume